(1R,5S)-8-azabicyclo[3.2.1]oct-2-en-8-yl(5-bromofuran-2-yl)methanone

• IUPAC Name: 8-azabicyclo[3.2.1]oct-2-en-8-yl-(5-bromofuran-2-yl)methanone
• InChI: InChI=1S/C12H12BrNO2/c13-11-7-6-10(16-11)12(15)14-8-2-1-3-9(14)5-4-8/h1-2,6-9H,3-5H2
• InChI Key: QSMWHIRZBOHCIH-UHFFFAOYSA-N
• Canonical SMILES: C1CC2C=CCC1N2C(=O)C3=CC=C(O3)Br
• Molecular Formula: C12H12BrNO2
• Molecular Weight: 282.13 g/mol

Description

(1R,5S)-8-azabicyclo[3.2.1]oct-2-en-8-yl(5-bromofuran-2-yl)methanone, also known as Br-ABOF, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medicinal chemistry. This compound belongs to the class of bicyclic azabicyclooctanes and has a unique structure that makes it a promising candidate for developing new drugs. In

Scientific Research Applications

1. Cycloadditions in Organic Chemistry

The reactivity of various 2-oxyallyl cations, including derivatives of (1R,5S)-8-azabicyclo[3.2.1]oct-2-en-8-yl, towards different furan compounds, was explored in the context of double [4+3]-cycloadditions. This study contributes to the understanding of cycloadditions in organic synthesis (Meilert et al., 2003).

2. Antibacterial Activity

The synthesis and evaluation of a novel class of phenyl-methanone derivatives, including (1R,5S)-8-azabicyclo[3.2.1]oct-2-en-8-yl compounds, were described, focusing on their potential antibacterial activity (B. Reddy et al., 2011).